Cas no 1142207-33-7 (4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid)

• Product Name: 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid
• CAS No: 1142207-33-7
• MF: C₁₃H₁₂N₂O₅S₂
• MW: 340.374780654907
• MDL: MFCD12027916
• CID: 4681141
• Update Time: 2025-05-25

4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid
• STK505324
• 3-methoxy-4-[2-(4-oxo-2-sulfanyl-5H-1,3-thiazol-5-yl)acetamido]benzoic acid
• 3-methoxy-4-{[(4-oxo-2-sulfanyl-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid
• 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid

• MDL： MFCD12027916
• Inchi： 1S/C13H12N2O5S2/c1-20-8-4-6(12(18)19)2-3-7(8)14-10(16)5-9-11(17)15-13(21)22-9/h2-4,9H,5H2,1H3,(H,14,16)(H,18,19)(H,15,17,21)
• InChI Key： UCQJIFLVZZFRDN-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC(NC1C=CC(C(=O)O)=CC=1OC)=O)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 499
• Topological Polar Surface Area: 162

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid

Introduction to 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid (CAS No. 1142207-33-7) and Its Emerging Applications in Chemical Biology

4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid, identified by the chemical identifier CAS No. 1142207-33-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The molecule combines a benzoic acid scaffold with a thiazole derivative, creating a multifaceted structure that exhibits promising biological activities. This introduction delves into the compound's chemical characteristics, its potential therapeutic applications, and recent advancements in research that highlight its significance in modern medicinal chemistry.

The core structure of 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid consists of a benzoic acid ring substituted with a methoxy group at the 3-position and an amino group linked to an acetyl moiety. This acetyl group is further connected to a thiazole ring system characterized by a sulfur atom and an oxygen atom at the 4-position. The presence of these functional groups imparts distinct chemical properties that make the compound a versatile candidate for drug discovery and development.

The thiazole moiety is particularly noteworthy due to its widespread presence in biologically active molecules. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties, among others. In particular, compounds incorporating thiazole rings have been extensively studied for their ability to modulate enzyme activity and cellular signaling pathways. The specific arrangement of atoms in the 2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl group in this compound contributes to its unique reactivity and interaction with biological targets.

Recent research has highlighted the potential of 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, making it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's mechanism of action appears to involve modulation of cytokine production and inhibition of pro-inflammatory enzyme cascades.

In addition to its anti-inflammatory properties, preliminary investigations have suggested that 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}-3-methoxybenzoic acid may exhibit anticancer activity. Research indicates that the compound can induce apoptosis in certain cancer cell lines by interfering with critical signaling pathways involved in cell survival and proliferation. The thiazole ring's ability to interact with thioredoxin reductase enzymes has been implicated in its cytotoxic effects against cancer cells. These findings underscore the compound's potential as a multitargeted therapeutic agent capable of addressing multiple aspects of cancer biology.

The synthesis of 4-{[(2-Mercapto-4-oxyo-octahydrothiophene)]amino}-3-methoxybenzoic acid presents unique challenges due to the complexity of its structure. However, advances in synthetic methodologies have enabled more efficient and scalable production processes. Modern techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key functional groups with high precision. These improvements have not only enhanced the yield but also reduced the environmental impact of the synthesis process.

The pharmacokinetic profile of CAS No 1142207 - 33 - 7 is another critical aspect that has been extensively studied. Initial pharmacokinetic assessments suggest that the compound exhibits reasonable oral bioavailability and moderate tissue distribution upon administration. These properties are essential for developing effective pharmaceuticals that can reach their target sites within the body efficiently. Further studies are ongoing to optimize absorption, distribution, metabolism, and excretion (ADME) properties through structural modifications.

One of the most exciting developments in recent years has been the application of computational modeling techniques to predict and enhance the biological activity of 4-{[(2-Mercapto-octahydrothiophene)]amino}-3-methoxybenzoic acid derivatives. Molecular docking studies have identified key interactions between this compound and its biological targets at an atomic level. These insights have guided researchers in designing analogs with improved binding affinity and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines as they accelerate the identification of promising candidates while minimizing experimental costs.

The role of thiazole derivatives in medicinal chemistry cannot be overstated. Beyond their direct biological activities, thiazole-containing compounds often serve as scaffolds for further derivatization, enabling researchers to fine-tune their properties for specific therapeutic applications.* For instance, modifications around*the* sulfur*and*oxygen atoms*in*the*thiazole ring can significantly alter*the*compound*s pharmacological profile.* This flexibility makes *thiazole-based molecules*valuable tools*for*exploring new drug targets*and developing next-generation therapeutics.*

Current research trends indicate that *the future*of *pharmaceutical development will increasingly rely on interdisciplinary approaches combining synthetic chemistry,* computational biology,*and clinical research.* *By leveraging advances*in these fields,*scientists are poised to uncover novel treatments for complex diseases.* *Compounds like *CAS No 1142207 - 33 - 7 continue to play a pivotal role in this endeavor,* offering hope for patients suffering from conditions that remain challenging to treat effectively.*